Cas no 2227725-49-5 (rac-methyl 3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate)

• Product Name: rac-methyl 3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate
• CAS No: 2227725-49-5
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6330360
• PubChem ID: 165689158
• Update Time: 2025-10-28

rac-methyl 3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl 3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate
• 2227725-49-5
• rac-methyl 3-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]thiophene-2-carboxylate
• EN300-1755973

• Inchi： 1S/C12H17NO2S/c1-12(2)8(6-13)9(12)7-4-5-16-10(7)11(14)15-3/h4-5,8-9H,6,13H2,1-3H3/t8-,9-/m1/s1
• InChI Key： GCWJVHWMSRLKPV-RKDXNWHRSA-N
• SMILES： S1C=CC(=C1C(=O)OC)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.6Ų

Additional information on rac-methyl 3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate

Professional Introduction to Rac-Methyl 3-(1R,3R)-3-(Aminomethyl)-2,2-Dimethylcyclopropylthiophene-2-Carboxylate (CAS No. 2227725-49-5)

Rac-methyl 3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate (CAS No. 2227725-49-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate stereochemistry and functional group distribution, represents a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of rac-methyl 3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate features a thiophene core appended with multiple stereocenters and functional groups. The presence of the aminomethyl group at the 3-position introduces a potential site for hydrogen bonding and further chemical modification, which is highly valuable in the design of bioactive molecules. Additionally, the dimethylcyclopropyl moiety contributes to the overall steric environment of the molecule, influencing its solubility, metabolic stability, and binding affinity to biological targets.

In recent years, there has been a surge in research focused on thiophene derivatives due to their diverse pharmacological properties. Thiophenes are well-known for their role in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The specific stereochemistry of rac-methyl 3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate makes it an intriguing subject for studying the impact of chirality on biological activity. This compound serves as a scaffold for developing enantiomerically pure analogs that may exhibit enhanced efficacy and reduced side effects.

The synthesis of rac-methyl 3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary-assisted reactions, have been employed to achieve the desired stereochemical purity. These synthetic strategies not only highlight the complexity of constructing such molecules but also underscore the importance of innovative approaches in modern drug development.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of a thiophene ring with an aminomethyl group offers multiple opportunities for further derivatization. For instance, introduction of additional functional groups or modifications at strategic positions can lead to novel compounds with tailored biological activities. This flexibility makes rac-methyl 3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate a valuable asset in medicinal chemistry libraries.

The pharmacological evaluation of rac-methyl 3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate has revealed promising preliminary results. Studies indicate that this compound exhibits notable interactions with certain biological targets, suggesting its potential therapeutic value. Specifically, its ability to modulate key enzymatic pathways has been observed in vitro experiments conducted by leading research teams worldwide. These findings underscore the importance of continued investigation into this compound's pharmacological profile.

In conclusion, rac-methyl 3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate (CAS No. 2227725-49-5) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions grows more sophisticated, compounds like this one will play an increasingly crucial role in the discovery and design of novel therapeutic agents.